(S)-1-(5-Fluoro-2-methylphenyl)ethan-1-amine

• Molecular Formula: C9H12FN
• Molecular Weight: 153.20 g/mol
• IUPAC Name: (1S)-1-(5-fluoro-2-methylphenyl)ethanamine
• InChI: InChI=1S/C9H12FN/c1-6-3-4-8(10)5-9(6)7(2)11/h3-5,7H,11H2,1-2H3/t7-/m0/s1
• InChI Key: GZYFDYOIBFQLDO-ZETCQYMHSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)F)[C@H](C)N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C(C)N

Description

(S)-1-(5-Fluoro-2-methylphenyl)ethan-1-amine is a chiral amine compound characterized by the presence of a fluorine atom and a methyl group on the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-(5-Fluoro-2-methylphenyl)ethan-1-amine typically involves the following steps:

Starting Material: The synthesis begins with 5-fluoro-2-methylbenzaldehyde.

Reductive Amination: The aldehyde is subjected to reductive amination using an appropriate amine source and a reducing agent such as sodium cyanoborohydride or hydrogen gas in the presence of a catalyst like palladium on carbon.

Chiral Resolution: The resulting racemic mixture is then resolved into its enantiomers using chiral chromatography or by forming diastereomeric salts with a chiral acid.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Large-Scale Reductive Amination: Utilizing continuous flow reactors to enhance efficiency and yield.

Enzymatic Resolution: Employing enzymes such as lipases or transaminases to achieve enantioselective synthesis.

Chemical Reactions Analysis

Types of Reactions

(S)-1-(5-Fluoro-2-methylphenyl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophiles such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Major Products

Oxidation: Formation of imines or nitriles.

Reduction: Formation of the corresponding alkane.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(S)-1-(5-Fluoro-2-methylphenyl)ethan-1-amine has several scientific research applications, including:

Medicinal Chemistry: Used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Organic Synthesis: Employed as an intermediate in the synthesis of complex organic molecules.

Biological Studies: Investigated for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Industrial Applications: Utilized in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of (S)-1-(5-Fluoro-2-methylphenyl)ethan-1-amine involves:

Molecular Targets: The compound may interact with specific enzymes or receptors in biological systems.

Pathways Involved: It may modulate signaling pathways by binding to neurotransmitter receptors or inhibiting enzyme activity.

Comparison with Similar Compounds

Similar Compounds

®-1-(5-Fluoro-2-methylphenyl)ethan-1-amine: The enantiomer of the compound, which may exhibit different biological activities.

1-(5-Fluoro-2-methylphenyl)ethan-1-amine: The racemic mixture containing both enantiomers.

1-(4-Fluoro-2-methylphenyl)ethan-1-amine: A structural isomer with the fluorine atom in a different position on the phenyl ring.

Uniqueness

(S)-1-(5-Fluoro-2-methylphenyl)ethan-1-amine is unique due to its specific chiral configuration, which can result in distinct biological activities and interactions compared to its enantiomer and other similar compounds.